Cas no 302912-41-0 (Benzene,4-fluoro-1-isothiocyanato-2-(trifluoromethyl)-)

Benzene, 4-fluoro-1-isothiocyanato-2-(trifluoromethyl)- is a synthetic organic compound with potential applications in organic synthesis. It exhibits a unique combination of functional groups, offering versatility in chemical transformations. Its distinct trifluoromethyl substituent enhances stability and reactivity, making it a valuable intermediate in the synthesis of advanced organic molecules.

Benzene,4-fluoro-1-isothiocyanato-2-(trifluoromethyl)- structure

302912-41-0 structure

Product Name:Benzene,4-fluoro-1-isothiocyanato-2-(trifluoromethyl)-

CAS No:302912-41-0

MF:C₈H₃F₄NS

MW:221.174734354019

CID:299346

PubChem ID:39058259

Update Time:2025-06-20

Benzene,4-fluoro-1-isothiocyanato-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzene,4-fluoro-1-isothiocyanato-2-(trifluoromethyl)-
- 4-Fluoro-1-isothiocyanato-2-(trifluoromethyl)benzene
- QCVBNSGYHVJXEO-UHFFFAOYSA-N
- MFCD02683535
- 4-fluoro-2-(trifluoromethyl)phenylisothiocyanate
- DTXSID60653435
- SY328575
- 4-Fluoro-2-(trifluoromethyl)phenyl isothiocyanate
- 302912-41-0
- MDL： MFCD02683535
- Inchi： 1S/C8H3F4NS/c9-5-1-2-7(13-4-14)6(3-5)8(10,11)12/h1-3H
- InChI Key： QCVBNSGYHVJXEO-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC(=CC=1C(F)(F)F)F

Computed Properties

Exact Mass: 220.99229
Monoisotopic Mass: 220.992
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.4A^2
XLogP3: 4.3

Experimental Properties

PSA: 12.36

Benzene,4-fluoro-1-isothiocyanato-2-(trifluoromethyl)- Pricemore >>

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